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Compound of Interest

Compound Name: PI-55

Cat. No.: B8145138 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the long-term stability of PI-55 stock solutions.

Below you will find frequently asked questions (FAQs) and troubleshooting guides to ensure

the integrity and reliability of your experiments.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions and shelf-life for PI-55 stock solutions?

For optimal long-term stability, PI-55 stock solutions, typically prepared in dimethyl sulfoxide

(DMSO), should be stored under the following conditions. Adherence to these guidelines will

help maintain the compound's integrity and biological activity.

Storage Temperature Recommended Shelf-Life Source(s)

-80°C 6 months [1]

-20°C 1 month [1]

Important Considerations:

Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

highly recommended to aliquot the stock solution into single-use volumes before freezing.[2]

Fresh Working Solutions: For in vivo experiments and sensitive cell-based assays, it is best

practice to prepare fresh working solutions from the frozen stock on the day of use.
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Moisture: DMSO is hygroscopic, meaning it readily absorbs moisture from the air. This can

impact the stability and solubility of the dissolved compound.[2] Ensure vials are tightly

sealed.

Q2: What is the mechanism of action of PI-55?

PI-55 is a specific inhibitor of cytokinin receptors.[1] It is structurally similar to 6-

benzylaminopurine (BAP) and acts by competitively inhibiting the binding of cytokinins to the

Arabidopsis receptors CRE1/AHK4 and AHK3. This inhibition blocks the downstream signaling

pathway that is involved in processes such as cell division and differentiation.

Below is a diagram illustrating the cytokinin signaling pathway in Arabidopsis and the point of

inhibition by PI-55.
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Sample Preparation

Storage Conditions

Analysis at Time Points (t = 0, 1, 2, 4... weeks)

Prepare 10 mM PI-55
Stock in DMSO

Aliquot Stock Solution

Room Temp 4°C -20°C -80°C

Dilute to 50 µM

Inject on HPLC

Analyze Data:
- PI-55 Peak Area

- Degradation Peaks

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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